Cas no 79573-96-9 (Benzene, 4-(1,1-dimethylethyl)-1-methoxy-2-(methylsulfonyl)-)

• Product Name: Benzene, 4-(1,1-dimethylethyl)-1-methoxy-2-(methylsulfonyl)-
• CAS No: 79573-96-9
• MF: C₁₂H₁₈O₃S
• MW: 242.334522724152
• CID: 532625
• PubChem ID: 12721565
• Update Time: 2025-04-19

Benzene, 4-(1,1-dimethylethyl)-1-methoxy-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(1,1-dimethylethyl)-1-methoxy-2-(methylsulfonyl)-
• 4-tert-butyl-1-methoxy-2-methylsulfonylbenzene
• SCHEMBL10710253
• AIIGNXGDSFHBGR-UHFFFAOYSA-N
• 4-(1,1-dimethylethyl)-2-methylsulfonylanisole
• 79573-96-9
• 4-tert-Butyl-2-(methanesulfonyl)-1-methoxybenzene
• 4-(tert-Butyl)-1-methoxy-2-(methylsulfonyl)benzene
• DTXSID10508067

• Inchi： 1S/C12H18O3S/c1-12(2,3)9-6-7-10(15-4)11(8-9)16(5,13)14/h6-8H,1-5H3
• InChI Key： AIIGNXGDSFHBGR-UHFFFAOYSA-N
• SMILES： S(C)(C1=C(C=CC(=C1)C(C)(C)C)OC)(=O)=O

Computed Properties

• Exact Mass: 242.09766561g/mol
• Monoisotopic Mass: 242.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.8Ų